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Compound of Interest

Compound Name: Pigment Blue 14

Cat. No.: B1170668 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Pigment Blue 14 (CAS No. 1325-88-8), a reddish-shade blue powder utilized in

various applications, including water-based inks. Adherence to these procedural steps will

minimize risk and ensure proper handling from receipt to disposal.

Immediate Safety and Handling Protocols
Pigment Blue 14 is a stable organic pigment that is generally considered to have low toxicity

due to its inertness and insolubility.[1] However, as with any powdered chemical, the primary

hazards are associated with dust inhalation and eye contact. Improper handling of finely

divided organic pigment powder may lead to the formation of dust clouds, which can be an

explosion hazard.[1]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against exposure.
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PPE Category Specification Rationale

Respiratory Protection
NIOSH-approved dust

respirator

To prevent inhalation of

airborne particles.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from dust

particles.

Hand Protection
Nitrile rubber gloves (>0.11

mm thickness)
To prevent direct skin contact.

Body Protection
Lab coat or other protective

clothing

To prevent contamination of

personal clothing.

Engineering Controls:

Ventilation: Use in a well-ventilated area. Local exhaust ventilation is recommended,

especially when handling larger quantities, to control airborne dust.[1]

Containment: When possible, handle in a fume hood or glove box to minimize dust

dispersion.

Operational Plan: A Step-by-Step Guide
1. Preparation and Workspace Setup:

Designate a specific area for handling Pigment Blue 14.

Ensure the work area is clean and free of clutter.

Cover work surfaces with a disposable material to facilitate cleanup.

Have all necessary PPE and spill cleanup materials readily available.

2. Handling the Pigment:

Before opening the container, ensure it is at room temperature to avoid moisture

condensation.
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Open containers slowly and carefully to prevent creating airborne dust.

Use a scoop or spatula to transfer the powder. Avoid pouring, which can generate dust.

If creating a solution or suspension, add the powder to the liquid slowly to prevent splashing

and dust formation.

3. Storage:

Store in a cool, dry, well-ventilated area away from direct heat and ignition sources.[1]

Keep containers tightly closed when not in use to prevent contamination and moisture

absorption.

Store away from strong oxidizing agents such as peroxides and chlorates.[1]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination.

Waste Characterization: While not classified as a hazardous waste under RCRA, local

regulations may vary.[1]

Solid Waste: Collect excess or spilled Pigment Blue 14 in a labeled, sealed container.

Disposal via sanitary landfill or incineration is often recommended, in accordance with local,

state, and federal regulations.[1]

Contaminated Materials: Dispose of contaminated PPE and cleanup materials in the same

manner as the pigment itself.

Liquid Waste: Do not discharge solutions containing Pigment Blue 14 into drains or surface

waters.[2][3] Collect in a labeled waste container for appropriate chemical waste disposal.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Pigment Blue 14.
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Quantitative Data Summary
Property Value Source

CAS Number 1325-88-8 [4][5][6]

Molecular Formula C31H43N3 [4][5]

Molecular Weight 457.69 g/mol [4][5]

Appearance Blue Powder [6]

Density 1.7 g/cm³ [4][6]

pH Value 6.5 - 7.5 [6]

Heat Resistance 140 °C [4][6]

OSHA PEL (Nuisance Dust)
15 mg/m³ (total dust), 5 mg/m³

(respirable dust)
[1]

ACGIH TLV (Nuisance Dust) 10 mg/m³ [1]

Acute Oral LD50 (Rat) > 5,000 mg/kg [1][2]

This guide is intended to provide essential information for the safe handling of Pigment Blue
14. Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer and

follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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